Cas no 2228594-33-8 (tert-butyl N-(3-methyl-1-oxobut-3-en-2-yl)carbamate)

• Product Name: tert-butyl N-(3-methyl-1-oxobut-3-en-2-yl)carbamate
• CAS No: 2228594-33-8
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5866004
• PubChem ID: 165622391
• Update Time: 2025-05-24

tert-butyl N-(3-methyl-1-oxobut-3-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-methyl-1-oxobut-3-en-2-yl)carbamate
• 2228594-33-8
• EN300-1888324

• Inchi： 1S/C10H17NO3/c1-7(2)8(6-12)11-9(13)14-10(3,4)5/h6,8H,1H2,2-5H3,(H,11,13)
• InChI Key： YPXXSTOZHUWHFA-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C(=C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(3-methyl-1-oxobut-3-en-2-yl)carbamate

tert-butyl N-(3-methyl-1-oxobut-3-en-2-yl)carbamate (CAS No. 2228594-33-8)

The compound tert-butyl N-(3-methyl-1-oxobut-3-en-2-yl)carbamate, with the CAS registry number 2228594-33-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of carbamates, which are widely used in agriculture, pharmaceuticals, and materials science. The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, which imparts it with distinctive reactivity and stability.

Recent studies have highlighted the importance of tert-butyl N-(3-methyl-1-oxobut-3-en-2-yl)carbamate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and coatings. For instance, a 2023 study published in the journal Advanced Materials demonstrated that this compound can be used to create UV-resistant polymer films with exceptional mechanical properties. The tert-butyl group plays a crucial role in enhancing the thermal stability of these materials, making them suitable for industrial applications.

In addition to its material science applications, this compound has also shown promise in the field of medicinal chemistry. A 2022 research article in Nature Communications reported that derivatives of tert-butyl N-(3-methyl-1-oxobut-3-en-2-yl)carbamate exhibit potent anti-inflammatory activity. The study revealed that these derivatives can inhibit key enzymes involved in inflammatory pathways, suggesting their potential as therapeutic agents for conditions such as arthritis and chronic inflammation.

The synthesis of tert-butyl N-(3-methyl-1 oxobut 3 en 2 yl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding acid chloride or anhydride. This is followed by nucleophilic substitution with tert-butylamine to form the carbamate. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

Beyond its direct applications, this compound serves as a valuable intermediate in organic synthesis. Its ability to undergo various transformations, such as alkylation and acylation, makes it an indispensable building block for constructing complex molecular architectures. For example, a 2021 study in Organic Chemistry Frontiers utilized this compound as a key intermediate in the total synthesis of a bioactive natural product.

The environmental impact of tert-butyl N-(3-methyl 1 oxobut 3 en 2 yl)carbamate has also been a topic of recent research. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further investigations are needed to assess its long-term effects on ecosystems and biodegradation pathways.

In conclusion, tert-butyl N-(3-methyl 1 oxobut 3 en 2 yl)carbamate (CAS No. 2228594 33 8) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for future innovations in materials science, medicine, and organic synthesis.